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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenoxy)acetic acid

CAS No.: 6956-82-7

Cat. No.: B1266749

Get Quote

Introduction & Compound Profile
2-(4-Bromo-2-methylphenoxy)acetic acid is a halogenated phenoxy acid derivative.

Structurally, it is the bromine analogue of the widely used herbicide MCPA (2-methyl-4-

chlorophenoxyacetic acid). It serves as a critical intermediate in the synthesis of agrochemicals

and pharmaceutical building blocks.

Accurate analysis of this compound requires addressing its specific physicochemical behavior:

Acidity: As a carboxylic acid (pKa ≈ 3.1), it exists as an anion at neutral pH, necessitating pH

control in chromatography.

Chromophore: The brominated aromatic ring provides distinct UV absorption but requires

specific wavelengths for trace detection.

Volatility: Low volatility and high polarity make direct GC analysis difficult without

derivatization.
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Physicochemical Summary
Property

Value
(Estimated/Empirical)

Analytical Implication

Molecular Weight 245.07 g/mol

Mass spec target ion (

,

)

pKa ~3.1 (Carboxylic acid)
Mobile phase must be acidic

(pH < 3) for retention.

LogP ~2.8 – 3.0
Moderate lipophilicity; suitable

for Reverse Phase LC.

Solubility
Soluble in MeOH, ACN, Base;

Insoluble in Water (Acid form)

Dissolve standards in

Methanol or ACN.

Analytical Decision Matrix
Select the appropriate method based on your data requirements.

Sample Type

Purity/Assay
(>95% Conc)

Trace/Residue
(<1 ppm)

Structural ID
(Unknown)

HPLC-UV
(Method A)

Quantitation

GC-MS (Deriv.)
(Method B)

Sensitivity

Mass Fingerprint

1H/13C NMR
(Method C)

Elucidation

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal analytical workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1266749/docs?utm_src=pdf-body-img#analytical-profiling-of-2-4-bromo-2-methylphenoxy-acetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method A: High-Performance Liquid
Chromatography (HPLC-UV)
Primary Application: Purity assay, reaction monitoring, and formulation analysis.

Scientific Rationale
Reverse-phase chromatography (RP-HPLC) is the gold standard for phenoxy acids.

pH Control: The mobile phase must be acidified (pH ~2.5) to suppress the ionization of the

carboxylic acid group. If the pH is neutral, the molecule deprotonates (

), becoming highly polar and eluting near the void volume with poor peak shape (tailing).

Detection: The bromine substituent induces a bathochromic shift. While 254 nm is standard,

280 nm offers higher specificity for the aromatic system, and 230 nm provides maximum

sensitivity.

Detailed Protocol
1. Instrumentation:

System: HPLC or UHPLC with PDA/UV detector.

Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18).

Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm.

2. Reagents:

Solvent A: Water + 0.1% Phosphoric Acid (H₃PO₄) or 0.1% Formic Acid.

Solvent B: Acetonitrile (HPLC Grade).

3. Gradient Program:
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Time (min) % Solvent A (Aq) % Solvent B (Org) Flow Rate

0.0 80 20 1.0 mL/min

10.0 10 90 1.0 mL/min

12.0 10 90 1.0 mL/min

12.1 80 20 1.0 mL/min

| 15.0 | 80 | 20 | 1.0 mL/min |

4. Sample Preparation:

Stock Solution: Dissolve 10 mg in 10 mL Methanol (1 mg/mL).

Working Standard: Dilute to 50 µg/mL with Mobile Phase Initial (80:20 Water:ACN).

Filtration: 0.22 µm PTFE filter (Nylon is also acceptable).

5. System Suitability Criteria:

Tailing Factor: < 1.5 (Critical: if >1.5, lower pH of Solvent A).

Retention Time: Expect elution between 6–9 minutes depending on column length.

Resolution: > 2.0 from any impurity peaks.

Method B: Gas Chromatography-Mass Spectrometry
(GC-MS)
Primary Application: Trace analysis, environmental residue, and impurity profiling.

Scientific Rationale
Carboxylic acids interact strongly with the silanol groups in GC columns, leading to peak

adsorption and tailing. Derivatization is mandatory to convert the acid to a methyl ester, which

is volatile and non-polar.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivatization Agent:

-Methanol (14%) or TMS reagents (BSTFA).

Target: 2-(4-Bromo-2-methylphenoxy)acetic acid methyl ester.

Detailed Protocol (Methylation via -MeOH)
1. Derivatization Procedure:

Transfer 1 mL of sample extract (in methanol) to a reaction vial.

Add 1 mL

-Methanol (14%).

Cap tightly and heat at 60°C for 30 minutes.

Cool to room temperature.

Add 2 mL Hexane and 1 mL Saturated NaCl water.

Shake vigorously for 1 minute (Liquid-Liquid Extraction).

Allow layers to separate. Transfer the top Hexane layer to a GC vial.

2. GC-MS Parameters:

Column: HP-5MS or DB-5MS (30 m x 0.25 mm x 0.25 µm).

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless (for trace) or Split 10:1 (for assay) @ 250°C.

Oven Program:

Initial: 60°C (Hold 1 min).

Ramp: 20°C/min to 280°C.
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Final: 280°C (Hold 5 min).

MS Source: EI Mode (70 eV), 230°C.

3. Identification (SIM Mode): Monitor the following ions for the methyl ester derivative:

Quantitation Ion:m/z 258 (Molecular Ion

for

) and 260 (

).

Qualifier Ions: m/z 199/201 (Loss of -COOCH₃), m/z 91 (Tropylium-like fragment).

Note: The bromine isotope pattern (1:1 ratio of m/z 258:260) is the definitive spectral

signature.

Method C: Structural Verification (NMR)
Primary Application: Identity confirmation of raw material.

Solvent: DMSO-

(Preferred for solubility) or

.

Expected

-NMR Signals (DMSO-

, 400 MHz):

Carboxylic Acid:

12.5 – 13.0 ppm (Broad singlet, 1H, -COOH).

Aromatic Ring (3H):
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~7.3 – 7.4 ppm (d, 1H, H-3, meta to ether).

~7.2 ppm (dd, 1H, H-5, para to methyl).

~6.8 ppm (d, 1H, H-6, ortho to ether).

Methylene:

4.7 ppm (s, 2H, -O-CH

-COOH).

Methyl:

2.2 ppm (s, 3H, Ar-CH

).

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

HPLC: Split Peaks Sample solvent too strong

Dissolve sample in mobile

phase (Water/ACN mix)

instead of 100% MeOH.

HPLC: Drifting RT pH fluctuation

Ensure buffer

(Phosphate/Formate) is used,

not just water.

GC: No Peak Incomplete derivatization

Check

reagent freshness; ensure

heating step was sufficient.

GC: Tailing Active sites in liner
Replace inlet liner with

deactivated glass wool liner.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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